1(3H)-Isobenzofuranone, 6-amino-3-methyl-

• CAS No.: 118343-31-0
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: 6-amino-3-methyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C9H9NO2/c1-5-7-3-2-6(10)4-8(7)9(11)12-5/h2-5H,10H2,1H3
• InChI Key: AJZKMDAYNXJZOR-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(C=C(C=C2)N)C(=O)O1

Description

1(3H)-Isobenzofuranone, 6-amino-3-methyl- is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

78.00 g of 3-methyl-6-nitrophthalide (3-3) was dissolved in 1.2 l of ethanol and 4.0 g of 5% palladium carbon was added thereto, and under a hydrogen atmosphere, the resulting mixture was stirred at a room temperature for 5 hours. The catalyst was filtered off, and thereafter, the filtrate was concentrated under reduced pressure, and the precipitated crystal was purified by recrystallizing (ethanol:water) to obtain 58.21 g of 6-amino-3-methylphtalide (3-4).